4-Bromo-2-chloro-5-fluorophenol
Overview
Description
4-Bromo-2-chloro-5-fluorophenol is a compound with the molecular formula C6H3BrClFO . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol group with bromine, chlorine, and fluorine substituents . The exact positions of these substituents can influence the properties and reactivity of the molecule.Scientific Research Applications
Photoreaction and Tunneling Mechanisms
4-Bromo-2-chloro-5-fluorophenol has been studied for its unique photoreaction mechanisms and hydrogen-atom tunneling behaviors. Nanbu et al. (2012) explored its intramolecular hydrogen-atom tunneling and photoreaction mechanism in low-temperature argon matrices. This study highlighted the transition from one geometrical isomer to another due to hydrogen-atom tunneling, as well as the impact of bromine atom on the photoreaction pathways of this compound (Nanbu, Sekine, & Nakata, 2012).
Synthesis and Chemical Properties
Research into the synthesis and chemical properties of related compounds has provided insights into the behavior and potential applications of this compound. For instance, Granoth et al. (1973) studied the Friedel–Crafts acylation–cyclisation reactions of phenyl ethers, which are chemically related, to develop new compounds with potentially useful properties (Granoth, Segall, & Kalir, 1973).
Biotransformation and Environmental Applications
The biotransformation of halophenols, including compounds similar to this compound, has been studied for environmental applications. For example, Coulombel et al. (2011) investigated the transformation of 4-halophenols to 4-halocatechols using Escherichia coli, which could have implications for the bioremediation of related compounds (Coulombel, Nolan, Nikodinovic, Doyle, & O’Connor, 2011).
Molecular Structure Analysis
Understanding the molecular structure and conformation of halogenated bisbenzyl phenols, which are structurally related to this compound, has been a subject of research. Sindt-Josem and Mackay (1981) conducted conformational studies of halogenated bisbenzyl phenols, providing valuable information on the molecular dynamics and interactions of such compounds (Sindt-Josem & Mackay, 1981).
Applications in Radiosynthesis
The compound has been explored for its potential in radiosynthesis, as demonstrated by research on related fluorophenols. Helfer et al. (2013) highlighted the use of bis(4-benzyloxyphenyl)iodonium salts as precursors for the radiosynthesis of 4-[¹⁸F]fluorophenol, a process that could be applicable to this compound for medical imaging applications (Helfer, Castillo Meleán, Ermert, Infantino, & Coenen, 2013).
Safety and Hazards
4-Bromo-2-chloro-5-fluorophenol is considered hazardous. It has the signal word “Warning” and is associated with hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of polycyclic 5-ht3 and 5-ht4 antagonists , suggesting potential interaction with serotonin receptors.
Mode of Action
It’s possible that it interacts with its targets through nucleophilic substitution reactions, as suggested by its use in the synthesis of certain reaction intermediates .
Biochemical Pathways
Its potential role in the synthesis of 5-ht3 and 5-ht4 antagonists suggests it may influence serotonin signaling pathways.
Result of Action
Its role as a reaction intermediate in the synthesis of certain compounds suggests it may contribute to the antagonistic effects on serotonin receptors.
Biochemical Analysis
Biochemical Properties
4-Bromo-2-chloro-5-fluorophenol plays a significant role in biochemical reactions, particularly in enzyme-catalyzed processes. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to undergo enzyme-catalyzed copolymerization with phenols catalyzed by extracellular laccase of the fungus Rhizoctonia praticola . The nature of these interactions often involves the formation of covalent bonds or non-covalent interactions such as hydrogen bonding and van der Waals forces.
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions but may degrade over time when exposed to light or heat . Long-term exposure to the compound can lead to cumulative effects on cellular processes, which are important considerations for in vitro and in vivo studies.
Properties
IUPAC Name |
4-bromo-2-chloro-5-fluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClFO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBZOBXATIIXRPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Br)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1036383-21-7 | |
Record name | 4-bromo-2-chloro-5-fluorophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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